N,N-dibutyl-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)acetamide

• CAS RN: 168612-06-4
• Molecular Formula: C11H21N5OS
• Molecular Weight: 271.39 g/mol
• IUPAC Name: N-butyl-2-(2-butyl-5-sulfanylidenetetrazol-1-yl)acetamide
• InChI: InChI=1S/C11H21N5OS/c1-3-5-7-12-10(17)9-15-11(18)13-14-16(15)8-6-4-2/h3-9H2,1-2H3,(H,12,17)
• InChI Key: WUZXYLARULJIJQ-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)CN1C(=S)N=NN1CCCC
• Pictograms: Irritant

Description

N,N-dibutyl-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure, which makes it an interesting target for researchers to study.

Mechanism of Action

The mechanism of action of N,N-dibutyl-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)acetamide is not well understood. However, researchers have proposed that the compound may work by inhibiting specific enzymes or proteins in the body. This inhibition may lead to a decrease in the activity of certain pathways that are involved in disease progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, researchers have reported that the compound may have anti-inflammatory and antibacterial properties. Additionally, the compound may have the potential to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-dibutyl-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)acetamide for lab experiments is its unique chemical structure, which makes it an interesting target for researchers to study. Additionally, the compound's potential applications in various fields make it a valuable tool for researchers. However, one of the main limitations of the compound is its limited availability, which may make it difficult for researchers to obtain.

Future Directions

There are several future directions for research on N,N-dibutyl-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)acetamide. One of the most significant directions is the study of the compound's potential as a drug candidate for the treatment of various diseases. Additionally, researchers may study the compound's mechanism of action and its biochemical and physiological effects. Furthermore, researchers may explore the synthesis of analogs of the compound to improve its potency and selectivity. Overall, this compound is an interesting compound with significant potential for scientific research.

Synthesis Methods

The synthesis of N,N-dibutyl-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)acetamide is a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 2,5-dihydro-1H-tetrazol-5-thiol with ethyl chloroacetate in the presence of a base to form 2-ethylthio-5-oxo-1H-tetrazole-1-acetic acid ethyl ester. The second step involves the reaction of the ethyl ester with butylamine in the presence of a base to form N-butyl-2-ethylthio-5-oxo-1H-tetrazole-1-acetamide. The final step involves the reaction of the N-butyl compound with thionyl chloride in the presence of a base to form this compound.

Scientific Research Applications

N,N-dibutyl-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)acetamide has potential applications in various scientific fields. One of the most significant applications of this compound is in the field of medicinal chemistry. Researchers have studied the compound's potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and bacterial infections. The compound's unique chemical structure makes it an interesting target for drug development, as it has the potential to interact with specific molecular targets in the body.